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Compound of Interest

Compound Name: 1,11-Diaminoundecane

Cat. No.: B1582458

Introduction

1,11-Diaminoundecane, a long-chain aliphatic diamine, is a crucial building block in the
synthesis of a variety of specialty polymers. Its linear and flexible undecane (C11) chain,
capped by two primary amine functional groups, imparts a unique combination of properties to
the resulting polymers, including hydrophobicity, low moisture absorption, and good thermal
stability. These characteristics make polymers derived from 1,11-diaminoundecane highly
desirable for a range of demanding applications in research, drug development, and advanced
materials science. This guide provides detailed application notes and protocols for the
synthesis of specialty polyamides, polyimides, and polyurethanes using 1,11-
diaminoundecane as a key monomer.

Key Properties of 1,11-Diaminoundecane

A thorough understanding of the monomer's properties is essential for successful
polymerization and for predicting the characteristics of the final polymer.
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Property Value Source
Chemical Formula C11Hz26N:2 [NIST[1]](--INVALID-LINK--)
Molecular Weight 186.34 g/mol [NIST[1]](--INVALID-LINK--)
CAS Number 822-08-2 [NIST[1]](--INVALID-LINK--)
White to off-white crystalline [TCI Chemicals[2]](--INVALID-
Appearance
powder LINK--)
] ] [TCI Chemicals[2]](--INVALID-
Melting Point 43-46 °C
LINK--)
Boiling Point Not specified
) [TCI Chemicals[2]](--INVALID-
Purity >98.0% (GC)

LINK--)

Safety and Handling

1,11-Diaminoundecane is classified as causing skin and serious eye irritation[3]. It is
imperative to handle this chemical in a well-ventilated fume hood while wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For
detailed safety information, always consult the Safety Data Sheet (SDS) provided by the
supplier[3].

Application in Specialty Polymer Synthesis

The two primary amine groups of 1,11-diaminoundecane readily react with a variety of
difunctional monomers, such as diacids, dianhydrides, and diisocyanates, to form long-chain
polymers. The length of the C11 alkyl chain is a key determinant of the final polymer's
properties, often leading to lower melting points and increased flexibility compared to polymers
made with shorter-chain diamines.

l. Specialty Polyamides: Synthesis and Properties

Long-chain polyamides derived from 1,11-diaminoundecane exhibit excellent mechanical
properties, low moisture absorption, and good dimensional stability, making them suitable for
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applications requiring high performance and durability. A prime example is the synthesis of a
polyamide analogous to Nylon 11,12.

A. Synthesis of Polyamide 11,12 via Melt
Polycondensation

This protocol details the synthesis of a polyamide from 1,11-diaminoundecane and
dodecanedioic acid. The resulting polymer, which can be referred to as Polyamide 11,12, is a
high-performance thermoplastic.

Reaction Scheme:

HaN-(CH2)11-NHa2 + HOOC~(CH2)10-COOH — 220 o INH_(CH2)11-NH-CO-(CH2)10-COln-

+ 2n H20

Click to download full resolution via product page

Caption: Melt polycondensation of 1,11-diaminoundecane and dodecanedioic acid.

Materials:

1,11-Diaminoundecane (equimolar amount to dodecanedioic acid)

o Dodecanedioic acid

» Nitrogen gas (high purity)

e High-temperature wax or oil bath

e Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a
condenser for water removal.

Protocol:

» Monomer Charging: Accurately weigh equimolar amounts of 1,11-diaminoundecane and
dodecanedioic acid and add them to the three-necked round-bottom flask.
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 Inert Atmosphere: Flush the reaction vessel with high-purity nitrogen gas for at least one
hour to remove any oxygen. Maintain a positive nitrogen pressure throughout the reaction.

e Heating and Pre-polymerization: Heat the flask in a high-temperature wax bath to a
temperature exceeding 220 °C while stirring to create a homogeneous melt. This initial
phase of the reaction, lasting for 3-4 hours, facilitates the formation of a low-molecular-
weight prepolymer with the removal of water[4].

e Polycondensation under Vacuum: Gradually apply a vacuum to the system to facilitate the
removal of water and drive the polymerization reaction to completion, leading to a high
molecular weight polymer. The viscosity of the melt will noticeably increase during this stage.

» Polymer Isolation and Purification: Once the desired viscosity is achieved, cool the reactor
and carefully remove the solidified polymer. The polymer can be purified by dissolving it in a
suitable solvent (e.g., m-cresol at elevated temperatures) and precipitating it in a non-solvent
like methanol.

e Drying: Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is
achieved.

Expected Properties of Polyamide 11,12:

While specific data for Polyamide 11,12 is not readily available in the initial search, its
properties can be inferred to be similar to other long-chain polyamides like Nylon 11 and Nylon
12. These nylons are known for their low water absorption, good chemical resistance, and
excellent dimensional stability[3][5][6][7][8].

Il. Specialty Polyimides: Synthesis and Properties

Polyimides are a class of high-performance polymers known for their exceptional thermal
stability, chemical resistance, and mechanical properties[9]. The incorporation of the flexible
1,11-diaminoundecane backbone can enhance the processability of these typically rigid
polymers.

A. Synthesis of a Polyimide from 1,11-Diaminoundecane
and Pyromellitic Dianhydride (PMDA)
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This protocol describes a two-step solution polymerization method to synthesize a polyimide.

Reaction Scheme:

Step 1: Poly(amic acid) formation Step 2: Imidization

NMP, RT A or Chemical

H2N-(CHz)11-NH2 + PMDA ————— Poly(amic acid) precursor Poly(amic acid) precursor ———————————» Polyimide +2n H20
Solution
H2N-(CHz2)11-NH:2 + ——— OCN-(CH2)s-NCO —==—"#[NH-(CH2)11-NH-CO-NH-(CHz2)s-NH-CO]n-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,11-Diaminoundecane: A Versatile Monomer for High-
Performance Specialty Polymers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582458#1-11-diaminoundecane-as-a-monomer-for-
specialty-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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